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Compound of Interest

Compound Name: 3-Nitrobenzenesulfonamide

Cat. No.: B092210

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the known and potential
hazards associated with 3-Nitrobenzenesulfonamide based on available data. However, there
are significant gaps in the toxicological data for this specific compound. Much of the information
regarding the mechanism of action is extrapolated from data on structurally related

compounds, such as other nitroaromatic compounds and sulfonamides. All information should
be used with caution and in conjunction with a thorough review of the most current safety data
sheets (SDS) and regulatory information.

Executive Summary

3-Nitrobenzenesulfonamide is a chemical compound that, according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), is classified as a skin
irritant, a serious eye irritant, and may cause respiratory irritation.[1][2] While quantitative data
on its acute toxicity, genotoxicity, carcinogenicity, and reproductive toxicity are largely
unavailable, its chemical structure—containing both a nitro group and a sulfonamide group—
suggests potential for a range of adverse health effects. The primary hazards are associated
with direct contact, leading to irritation of the skin, eyes, and respiratory system. The potential
for systemic toxicity through metabolic activation, a known mechanism for many nitroaromatic
compounds, warrants careful handling and minimization of exposure.
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Physicochemical Properties

A summary of the key physicochemical properties of 3-Nitrobenzenesulfonamide is presented
in Table 1. Understanding these properties is crucial for assessing its potential for absorption,
distribution, and reactivity.

Table 1: Physicochemical Properties of 3-Nitrobenzenesulfonamide

Property Value Reference
CAS Number 121-52-8 [2]
Molecular Formula CeHeN204S [2]
Molecular Weight 202.19 g/mol [2]
Appearance Off-white powder [3]
Melting Point 166-168 °C [2]
Boiling Point 407.7 £ 47.0 °C (Predicted) [3]
Water Solubility No data available [3]

Octanol/Water Partition
Coefficient (logP)

No data available

Toxicological Hazards

The known and potential toxicological hazards of 3-Nitrobenzenesulfonamide are
summarized in the following sections. Quantitative data are presented where available;
however, for many endpoints, data is lacking.

Acute Toxicity

There is currently no available data on the acute oral, dermal, or inhalation toxicity (e.g., LD50
or LC50 values) of 3-Nitrobenzenesulfonamide.[1]

Skin Irritation
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3-Nitrobenzenesulfonamide is classified as a skin irritant.[1][2] Direct contact may cause
redness and irritation.

Table 2: Summary of Skin Irritation Data

Test Species Results Classification

Acute Dermal Irritation  Rabbit Causes skin irritation GHS Category 2

Eye Irritation

The compound is classified as causing serious eye irritation.[1][2] Contact with the eyes can
lead to significant and potentially damaging effects.

Table 3: Summary of Eye Irritation Data

Test Species Results Classification

o . Causes serious eye
Eye Irritation Not specified o GHS Category 2
irritation

Respiratory Irritation

Exposure to dust or aerosols of 3-Nitrobenzenesulfonamide may cause respiratory irritation.
[1][2] This is a specific target organ toxicity for single exposure.

Table 4. Summary of Respiratory Irritation Data

Test Species Results Classification
Specific Target Organ _
o _ N May cause respiratory
Toxicity - Single Not specified T GHS Category 3
irritation
Exposure

Genotoxicity and Mutagenicity
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No specific data from Ames tests or chromosomal aberration assays for 3-
Nitrobenzenesulfonamide are available. However, many nitroaromatic compounds are known
to be mutagenic, often following metabolic reduction of the nitro group to reactive intermediates
that can form DNA adducts.

Table 5: Summary of Genotoxicity Data

Assay System Results

Ames Test Salmonella typhimurium No data available

Chromosomal Aberration Mammalian cells No data available
Carcinogenicity

There are no studies available on the carcinogenic potential of 3-Nitrobenzenesulfonamide.

[1]

Reproductive and Developmental Toxicity

No data are available to assess the reproductive or developmental toxicity of 3-
Nitrobenzenesulfonamide.[1]

Mechanisms of Toxicity (Potential)

While specific mechanistic studies on 3-Nitrobenzenesulfonamide are lacking, the toxicology
of related nitroaromatic and sulfonamide compounds suggests potential pathways for its
adverse effects.

Metabolic Activation via Nitro-reduction

A primary mechanism of toxicity for many nitroaromatic compounds involves the reduction of
the nitro group by cellular reductases. This process can generate reactive intermediates,
including nitroso and hydroxylamine derivatives, which are capable of binding to cellular
macromolecules like DNA and proteins, leading to genotoxicity and cytotoxicity.
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Tissue Irritation

Select Healthy
Young Adult Rabbits

Clip Fur from
Dorsal Area

l

Apply 0.5g of Test Substance
to a Small Area of Skin

l

Cover with Gauze Patch
for 4 Hours

l

Remove Patch and
Clean the Area

l

Observe for Erythema and Edema
at 1, 24, 48, and 72 hours

l

Score Skin Reactions
(Draize Scale)
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Based on Scores
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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